Cas no 134111-32-3 (Uridine,2'-deoxy-4'-thio- (9CI))

Uridine,2'-deoxy-4'-thio- (9CI) structure
134111-32-3 structure
Product Name:Uridine,2'-deoxy-4'-thio- (9CI)
CAS No:134111-32-3
MF:C9H12N2O4S
MW:244.267580986023
CID:169133
PubChem ID:15689273
Update Time:2025-04-19

Uridine,2'-deoxy-4'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-4'-thio- (9CI)
    • 1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidine-2,4-dione
    • 2'-deoxy-4'-thiouridine
    • 1'-Deoxy-4'-thiouridine
    • 2-Dtud
    • Uridine, 2'-deoxy-4'-thio-
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]pyrimidine-2,4-dione
    • CHEMBL1790571
    • SCHEMBL1942501
    • 1-(2-deoxy-4-thio-beta-d-ribofuranosyl)uracil
    • 134111-32-3
    • DDRFKXKKBYNNSO-SHYZEUOFSA-N
    • 2'-deoxy-5,6-dihydro-4-thiouridine
    • 2/'-deoxy-4/'-thiouridine
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H12N2O4S/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1
    • InChI Key: DDRFKXKKBYNNSO-SHYZEUOFSA-N
    • SMILES: S1[C@H](CO)[C@H](C[C@@H]1N1C=CC(NC1=O)=O)O

Computed Properties

  • Exact Mass: 244.05177804g/mol
  • Monoisotopic Mass: 244.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 115Ų
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